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Compound of Interest

Compound Name: c175

Cat. No.: B1668177

AN-HF-C17510

Introduction

High-frequency electronic systems demand connector materials that offer a superior
combination of electrical conductivity, mechanical strength, and long-term reliability. C17510
(also known as Alloy 3) is a high-performance beryllium copper alloy specifically engineered to
meet these demanding requirements.[1] It provides an optimal balance of moderate strength
and high conductivity, making it an ideal choice for high-frequency connectors, sockets,
switches, and other current-carrying components where signal integrity is paramount.[2][3][4][5]
This application note provides a technical overview of C17510, including its key properties,
relevant experimental protocols for material validation, and design considerations for
researchers and engineers.

C17510 combines nickel and beryllium with copper, resulting in an age-hardenable alloy with
excellent resistance to stress relaxation, especially at elevated temperatures.[1][6] Its primary
advantage lies in its ability to maintain mechanical integrity and spring properties under
repeated stress cycles, ensuring a reliable electrical connection over the component's lifespan.

[6]7]

Key Material Properties

The performance of C17510 in high-frequency applications is directly linked to its electrical and
mechanical properties. The alloy is available in various tempers, achieved through heat
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treatment and cold working, which allows its characteristics to be tailored to specific application
needs.[4] The properties listed below are typical for heat-treated (age-hardened) C17510.

Table 1: Typical Properties of C17510 Beryllium Copper (Heat Treated Condition)
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Property

Electrical
Conductivity

Value

45 - 60

Units

% IACS

Significance in
High-Frequency
Connectors

Ensures low signal
loss (low insertion
loss) and minimal

heat generation.[2]

[51L8]

Tensile Strength
(Ultimate)

up to 140 (965)

ksi (MPa)

Provides durability
and resistance to
mechanical damage
during
mating/unmating
cycles.[2][5][8][9]

Yield Strength (0.2%
Offset)

up to 110 (758)

ksi (MPa)

Determines the stress
level at which the
material begins to
deform permanently,
crucial for spring
contact performance.
[10]

Rockwell Hardness

~100

HRB

High hardness
contributes to
excellent wear
resistance over many

connection cycles.[2]

[8]

Modulus of Elasticity

19,000 (131)

ksi (GPa)

Defines the material's
stiffness, a key factor
in contact spring
design.[11]

Fatigue Strength

~35 (241)

ksi (MPa)

High fatigue strength
ensures long-term

reliability in
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Significance in
Property Value Units High-Frequency
Connectors

applications with
vibration or repeated

cycling.[10]

| Thermal Conductivity | 120 (208) | Btu/ft-hr-°F (W/m-K) | Allows for efficient heat dissipation
from the contact interface, important for power applications.[10] |

Visualization of Material Selection and Testing
Workflow

The following diagrams illustrate the logical workflow for selecting C17510 and the protocol for
verifying its performance in a high-frequency application.
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Application Requirements

'

High-Frequency Signal (>1 GHz) High Performance / Reliability Mechanical Cycling / Durability

Key Material Criteria

'

High Electrical Conductivity High Mechanical Strength Stress Relaxation Resistance

Material Evaluation

'

Candidate Copper Alloys
(e.g., Phosphor Bronze, Brass, BeCu)

Selection: C17510 BeCu

Reason: Optimal balance of
conductivity and strength for
signal integrity and reliability.

Click to download full resolution via product page

Caption: Material selection workflow for high-frequency connectors.
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Start: C17510 Connector Prototype
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Electrical Testing
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A A

A

High-Frequency Performance

A\ \

Data Analysis

Meets Spec Does Not Meet Spec

Pass / Qualify Fail / Redesign

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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